Cas no 2223029-34-1 (ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate)

• Product Name: ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate
• CAS No: 2223029-34-1
• MF: C₁₂H₁₈BNO₄S
• MW: 283.15162229538
• CID: 4785346
• PubChem ID: 133555529
• Update Time: 2025-11-05

ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate
• 2-Thiazolecarboxylic acid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• 2223029-34-1
• AT42381
• 2-(Ethoxycarbonyl)thiazole-5-boronic acid pinacol ester

• Inchi： 1S/C12H18BNO4S/c1-6-16-10(15)9-14-7-8(19-9)13-17-11(2,3)12(4,5)18-13/h7H,6H2,1-5H3
• InChI Key： QBXXOUJIFSJHLC-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=CN=C1C(OCC)=O

Computed Properties

• Exact Mass: 283.1049594g/mol
• Monoisotopic Mass: 283.1049594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų

Additional information on ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate

Introduction to Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate (CAS No. 2223029-34-1)

Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate (CAS No. 2223029-34-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is a boronic ester derivative of thiazole and is known for its potential applications in the synthesis of bioactive molecules and drug discovery.

The structure of ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate features a thiazole ring linked to a boronic ester moiety. The thiazole ring is a heterocyclic compound with a sulfur and a nitrogen atom in its structure, which imparts unique chemical properties and biological activities. The boronic ester group is a valuable functional group in organic synthesis due to its reactivity and stability under various reaction conditions.

In recent years, the use of boronic esters in Suzuki-Miyaura coupling reactions has become increasingly prevalent. These reactions are widely used in the synthesis of complex organic molecules and are particularly useful in the preparation of biologically active compounds. The ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate serves as an excellent starting material for such reactions due to its high reactivity and stability.

One of the key applications of ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate is in the development of new therapeutic agents. Thiazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the boronic ester group allows for the facile introduction of various substituents through palladium-catalyzed cross-coupling reactions, thereby expanding the chemical space available for drug discovery.

Recent studies have highlighted the potential of ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate in the synthesis of novel antitumor agents. For instance, researchers at the University of California have reported the successful synthesis of several thiazole-based compounds using this intermediate. These compounds demonstrated potent cytotoxic activity against various cancer cell lines and showed promise as potential anticancer drugs.

Another area where ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate has found application is in the development of fluorescent probes for biological imaging. Thiazole derivatives are known for their strong fluorescence properties when conjugated with appropriate chromophores. The boronic ester group allows for the easy modification of these compounds to incorporate fluorescent tags or other functional groups. This makes them valuable tools in cellular imaging and diagnostics.

The synthetic versatility of ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate has also been leveraged in the synthesis of advanced materials. For example, researchers at MIT have used this compound as a building block in the preparation of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics and energy storage devices.

In addition to its synthetic utility, ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxylate has been studied for its environmental impact and safety profile. Studies have shown that this compound is stable under normal laboratory conditions and does not pose significant environmental or health risks when handled properly. However, it is important to follow standard safety protocols during its use to ensure safe handling and disposal.

The future prospects for ethyl 5-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan-2-yi)thiazole - ２ - carboxylic acid ethylester are promising. Ongoing research is focused on exploring new synthetic methods to improve its yield and purity. Additionally， efforts are being made to identify novel applications in areas such as drug delivery systems， nanotechnology， and materials science.

In conclusion， ethyl ５ - (４，４，５，５ - tetramethy - l - １，３，２ - dioxaborolane - ２ - yl) thiazo - l - ２ - carboxylic acid ethylester (CAS No． ２２２３０２９ - ３４ - １) is a highly valuable compound with diverse applications in medicinal chemistry， synthetic organic chemistry， and materials science． Its unique structure and reactivity make it an essential building block for the development of new therapeutic agents， advanced materials， and diagnostic tools． As research in these fields continues to advance， the importance of this compound is likely to grow．